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These application notes provide a comprehensive guide to the quantification of archaeological
materials recovered from water-saturated soil environments. The exceptional preservation of
organic artifacts and ecofacts in these anaerobic or anoxic conditions offers a unique window
into past human activities, technologies, and environments. However, the fragile nature of
these waterlogged materials necessitates specialized protocols for their excavation, sampling,
analysis, and quantification.

Field Excavation and Sampling Protocols

Proper field methodology is paramount to ensure the integrity of waterlogged artifacts and the
validity of subsequent quantitative analyses. The following protocols outline a systematic
approach to the excavation and sampling of water-saturated archaeological sites.

Site Preparation and Water Management

Effective water management is crucial for the successful excavation of waterlogged sites. The
primary goal is to lower the water table in a controlled manner to allow for careful excavation
without causing the premature drying and degradation of organic materials.

Protocol 1: Site Dewatering
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Assessment: Before excavation, conduct a thorough hydrological assessment of the site to
understand groundwater flow and soil permeability.

Well-Point System: For larger areas, install a well-point dewatering system. This involves
sinking a series of small-diameter wells around the excavation area and connecting them to
a header pipe and pump.

Sump Pumping: For smaller trenches or features, a system of drainage trenches (sumps)
and pumps can be effective.[1] Water is allowed to seep into the sumps and is then pumped
away from the excavation area.

Monitoring: Continuously monitor the water table and the condition of exposed artifacts to
prevent desiccation. Keep artifacts damp by spraying them with water.

Excavation and Artifact Recovery

Excavation in water-saturated soils requires a gentle approach to avoid damaging fragile
organic materials.

Protocol 2: Hydraulic Excavation
Initial Setup: Use a low-pressure water pump with a hose and a fine-adjust nozzle.

Sediment Removal: Gently spray water to wash away the soil matrix from around the
artifacts. This method is particularly effective for disarticulating complex layers of organic
material.

In-Situ Recording: As artifacts are exposed, record their precise location (X, y, z coordinates),
orientation, and association with other finds before lifting.

Lifting: Fragile or fragmented objects should be lifted with their surrounding soil matrix on a
rigid support (e.g., a board or tray).[2] Do not attempt to lift large or delicate artifacts by hand.
For very fragile items, block lifting (removing the artifact and a block of the surrounding
sediment) is recommended.

On-Site Handling and Packaging
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Once recovered, waterlogged artifacts must be kept wet until they can be transported to the
laboratory for analysis and conservation.

Protocol 3: On-Site Artifact Handling

Minimize Handling: Handle artifacts as little as possible.

o Keep Wet: Immediately place artifacts in polyethylene bags or rigid containers filled with
water from the site. Double-bagging is recommended to prevent leakage.

e Labeling: Use waterproof labels (e.g., Tyvek) with indelible ink to record the artifact's context
information. Place one label inside the bag and another on the outside.

e Support: Provide adequate support for fragile artifacts within their containers using materials
like foam or additional sediment from the site.

o Storage: Store packaged artifacts in a cool, dark place away from direct sunlight and heat to
slow down microbial activity.[2][3]

Sampling Strategies for Quantification

The choice of sampling strategy will depend on the research questions and the nature of the
archaeological deposits.

Protocol 4: Soil Sampling

o Bulk Sampling: Collect large-volume soil samples (e.g., 10-20 liters) from distinct
archaeological contexts (e.g., floor layers, middens, pit fills). These samples are used for the
recovery of a wide range of small artifacts and ecofacts.

e Monolith Sampling: For detailed stratigraphic analysis, collect monoliths (undisturbed blocks
of soil). These are particularly useful for micro-stratigraphic analysis and the study of in-situ
pollen and other micro-remains.

» Grid Sampling: For spatial analysis of artifact and ecofact distribution, implement a
systematic grid sampling strategy, collecting smaller, regularly spaced samples across a
feature or activity area.[4]
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Caption: Workflow for excavation and sampling in water-saturated environments.

Laboratory Protocols for Quantification

Once in the laboratory, a range of analytical techniques can be employed to quantify the
physical and chemical properties of waterlogged artifacts, providing data on their state of
preservation and technological attributes.

Quantification of Waterlogged Wood

Waterlogged wood is one of the most common organic materials recovered from wet sites. Its
state of degradation can be quantified using several methods.

Protocol 5: Visual Assessment of Wood Preservation

o Cleaning: Gently clean the surface of the wood with a soft brush and water to remove
adhering sediment.

e Scoring: Use a standardized scoring system (see Table 1) to assess the physical condition of
the wood, noting features such as the clarity of tool marks, the presence of surface erosion,
and the overall integrity of the object.

o Documentation: Record the scores for each artifact on a standardized recording sheet.

Table 1: Grading Scheme for Visual Assessment of Waterlogged Wood
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Grade Condition Potential for Analysis

. Excellent: As new, tool marks Full technological and
sharp, no erosion dendrochronological analysis.

4 Good: Tool marks clear, slight Most technological details
surface erosion visible.

3 Fair: Tool marks visible but Basic technological information
indistinct retrievable.

5 Poor: Surface heavily eroded, Species identification and
some integrity basic form.
Very Poor: Friable, little o o

1 ) ) Species identification only.
structural integrity
Extremely Poor: No structural ) )

0 Not suitable for analysis.

integrity

Protocol 6: Microscopic Analysis of Wood Degradation

Sample Preparation: Cut a small, representative cross-section from the wood artifact. For

highly degraded wood, samples can be frozen and thin sections cut with a razor blade and

mounted on a specimen mount with albumin.[5][6]

Microscopy: Examine the thin section under a light microscope or a scanning electron

microscope (SEM).

Quantification: Assess the extent of cell wall degradation. This can be done qualitatively by

observing the loss of cell structure or quantitatively by measuring the remaining cell wall

thickness.

Protocol 7: Gravimetric Analysis of Wood Composition (Klason Lignin)

This protocol is adapted from the TAPPI T 222 om-02 standard for determining acid-insoluble
lignin in wood.[7][8][9]
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o Sample Preparation: Dry the wood sample at 105°C to a constant weight. Mill the dried
sample to a fine powder.

» Acid Digestion: Accurately weigh approximately 1 gram of the wood powder into a beaker.
Add 15 mL of cold (12-15°C) 72% sulfuric acid and stir for 2 minutes. Maintain at 20°C for 2
hours, stirring every 15 minutes.

 Dilution and Boiling: Add 300-400 mL of distilled water to the beaker and boil for 4 hours,
maintaining a constant volume by adding hot water.

o Filtration: Filter the insoluble material (lignin) through a tared filtering crucible. Wash the
residue with hot water until it is acid-free.

e Drying and Weighing: Dry the crucible and its contents at 105°C to a constant weight. The
weight of the residue is the acid-insoluble (Klason) lignin.

o Calculation: Express the lignin content as a percentage of the original oven-dry weight of the
wood sample.

Logical Relationship of Wood Analysis Methods
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Caption: Relationship between analysis methods and the assessment of wood preservation.
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Quantification of Other Waterlogged Organic Materials

Protocol 8: Quantification of Waterlogged Leather

» Visual and Physical Assessment: Assess the leather's condition based on flexibility, surface
integrity, and the presence of delamination. A criterion-anchored rating scale can be used for
standardized assessment.

e pH Measurement: Measure the pH of the leather, as acidity can be an indicator of
degradation.

e Microscopic Examination: Examine a cross-section of the leather under a microscope to
assess the condition of the collagen fiber bundles.

e FTIR-ATR Analysis: Use Fourier Transform Infrared Spectroscopy with Attenuated Total
Reflectance to identify changes in the chemical structure of the leather, such as the loss of
tannins.[10]

Protocol 9: Quantification of Waterlogged Textiles
» Fiber Identification: Identify the fiber type (e.g., wool, flax, nettle) using microscopy.

e Technical Analysis: Record the weave structure (e.g., tabby, twill), thread count (threads per
cm in warp and weft), and spin direction of the yarns (S- or Z-spun).[11]

» State of Preservation: Assess the degree of fiber degradation and fragmentation.
Protocol 10: Quantification of Waterlogged Bone
e Visual Assessment: Record the color, surface condition, and degree of fragmentation.

o Hardness Test: Gently probe the surface to assess its hardness, which can indicate the
degree of demineralization.

» Porosity Measurement: The porosity of waterlogged bone can be determined by measuring
the volume of water it holds when saturated.
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e Microscopic Analysis: Examine thin sections of the bone to identify microbial tunneling and
other diagenetic alterations.[12]

Quantification of Archaeobotanical Remains

Protocol 11: Processing and Quantification of Plant Macrofossils

» Sieving: Process bulk soil samples through a stack of geological sieves with decreasing
mesh sizes (e.g., 4mm, 2mm, 1mm, 0.5mm, 0.25mm) using a gentle flow of water.

e Sorting: Sort the contents of each sieve under a low-power stereomicroscope.

« ldentification and Quantification: Identify all seeds, fruits, and other plant remains to the most
precise taxonomic level possible. Quantify the remains by counting the number of individuals
of each taxon.[13]

o Data Presentation: Present the data in tables showing the absolute counts, and calculate
ubiquity (the percentage of samples in which a taxon occurs).[14]

Data Presentation

The quantitative data generated from these analyses should be presented in clearly structured
tables to facilitate comparison between different artifacts, contexts, and sites.

Table 2: Example of Quantitative Data for Waterlogged Wood
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Max.
Artifact Wood Visual Water Lignin Holocellu i
otes
ID Species Grade Content (%) lose (%)
(%)
Sapwood,
WW-001 Oak 3 450 65 15 heavily
degraded
Heartwood,
] good
WW-002 Pine 4 280 45 40 _
preservatio
n
Evidence
of bacterial
WW-003 Alder 2 620 75 5 _
degradatio
n
Tool marks
exceptional
WW-004 Oak 5 180 35 55
ly well-
preserved

Table 3: Example of Quantitative Data for Archaeobotanical Remains from a Waterlogged

Feature
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Common L .
Taxon Count (NISP) Ubiquity (%) Habitat/Use
Name
Triticum )
_ Emmer wheat 150 80 Cereal, cultivated
dicoccon
Hordeum vulgare  Barley 210 95 Cereal, cultivated
Corylus avellana  Hazelnut 75 60 Wild, gathered
Rubus fruticosus  Blackberry 120 70 Wild, gathered
) o o Weedy, fiber
Urtica dioica Stinging nettle 350 100
source
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Pathway for the quantitative assessment of preservation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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